Cas no 67424-44-6 (5-methylthiomorpholine-3-carboxylic acid)

• Product Name: 5-methylthiomorpholine-3-carboxylic acid
• CAS No: 67424-44-6
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD21106852
• CID: 3301246
• PubChem ID: 12858837
• Update Time: 2025-10-24

5-methylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-THIOMORPHOLINECARBOXYLIC ACID, 5-METHYL-
• 5-Methylthiomorpholine-3-carboxylic acid
• CS-0291750
• (3r,5s)-5-methyl-1,4-thiazane-3-carboxylic acid
• EN300-196267
• SCHEMBL6570119
• 67424-44-6
• AKOS013761183
• 5-methylthiomorpholine-3-carboxylic acid

• MDL： MFCD21106852
• Inchi： 1S/C6H11NO2S/c1-4-2-10-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： OGAZLBFLUHPSRJ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C)C1

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-methylthiomorpholine-3-carboxylic acid

Comprehensive Overview of 5-methylthiomorpholine-3-carboxylic acid (CAS No. 67424-44-6): Properties, Applications, and Research Insights

5-methylthiomorpholine-3-carboxylic acid (CAS No. 67424-44-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This thiomorpholine derivative combines a morpholine ring with a methylthio group and a carboxylic acid functionality, making it a versatile building block for drug discovery and material science applications. The compound's molecular formula is C₆H₁₁NO₂S, with a molecular weight of 161.22 g/mol, and it typically appears as a white to off-white crystalline powder under standard conditions.

Recent studies highlight the growing importance of sulfur-containing heterocycles like 5-methylthiomorpholine-3-carboxylic acid in addressing modern therapeutic challenges. Researchers are particularly interested in its potential as a bioisostere for morpholine or piperazine rings in drug design, where the thioether group can influence pharmacokinetic properties such as metabolic stability and membrane permeability. The compound's carboxylic acid moiety further enables diverse chemical modifications, making it valuable for creating prodrugs or coordinating metal ions in catalytic systems.

The synthesis of 5-methylthiomorpholine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available thiomorpholine precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable manufacturing. Analytical characterization of this compound employs advanced techniques including HPLC purity analysis, NMR spectroscopy (particularly ¹H and ¹³C), and mass spectrometry to ensure structural integrity and batch-to-batch consistency.

In pharmaceutical applications, 67424-44-6 has shown promise as an intermediate for central nervous system (CNS) drugs, owing to the thiomorpholine scaffold's ability to cross the blood-brain barrier. Current research explores its incorporation into neuroprotective agents and G-protein coupled receptor (GPCR) modulators. The compound's structural features also make it relevant for developing cysteine protease inhibitors, a hot topic in anti-inflammatory and antiviral drug discovery.

Beyond pharmaceuticals, 5-methylthiomorpholine-3-carboxylic acid finds utility in material science as a ligand for metal-organic frameworks (MOFs) and as a building block for functional polymers. Its ability to coordinate with transition metals while providing steric and electronic modulation makes it valuable for designing heterogeneous catalysts. These applications align with current trends in green energy technologies and sustainable chemical processes.

Quality control standards for CAS 67424-44-6 typically require ≥98% chemical purity, with strict limits on residual solvents and heavy metals. Storage recommendations suggest keeping the compound in airtight containers at 2-8°C, protected from moisture and light to maintain stability. Safety assessments indicate standard laboratory precautions are sufficient for handling, though proper personal protective equipment (PPE) including gloves and eye protection should always be used.

Market analysis reveals growing demand for thiomorpholine-based compounds like 5-methylthiomorpholine-3-carboxylic acid, driven by increased R&D investment in targeted therapies. The global market for fine chemical intermediates is projected to expand significantly, with 67424-44-6 positioned as a specialty chemical for niche applications. Current pricing trends reflect its status as a research-grade material, with costs varying based on purity specifications and order volume.

Future research directions for 5-methylthiomorpholine-3-carboxylic acid may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly evolving areas in drug development. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for these applications. Additionally, computational studies using AI-driven molecular modeling are helping researchers predict novel derivatives with optimized properties.

For researchers working with CAS 67424-44-6, recent patent literature suggests innovative applications in photopharmacology and bioorthogonal chemistry. The compound's modular structure allows for strategic modifications that can respond to light stimuli or participate in click chemistry reactions, making it valuable for developing next-generation theranostic agents.

In conclusion, 5-methylthiomorpholine-3-carboxylic acid represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation in medicinal chemistry and materials science, addressing contemporary challenges in drug discovery and sustainable technology development. As research progresses, this compound will likely find even broader utility in cutting-edge scientific applications.